Cas no 261356-87-0 (Pentanal, 4-methyl-3-(1-methylethyl)-)

• Product Name: Pentanal, 4-methyl-3-(1-methylethyl)-
• CAS No: 261356-87-0
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 1425467
• PubChem ID: 10820637
• Update Time: 2025-04-20

Pentanal, 4-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 4-methyl-3-(1-methylethyl)-
• 4-methyl-3-propan-2-ylpentanal
• DTXSID20445277
• 261356-87-0
• SCHEMBL17570364

• Inchi： 1S/C9H18O/c1-7(2)9(5-6-10)8(3)4/h6-9H,5H2,1-4H3
• InChI Key： JNGTVGAUNWOLHE-UHFFFAOYSA-N
• SMILES： O=CCC(C(C)C)C(C)C

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07